Cas no 1308301-15-6 ((3S)-3-amino-3-(4-chlorophenyl)propanamide)

• Product Name: (3S)-3-amino-3-(4-chlorophenyl)propanamide
• CAS No: 1308301-15-6
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 4587359
• PubChem ID: 29060060
• Update Time: 2025-06-28

(3S)-3-amino-3-(4-chlorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-3-(4-chlorophenyl)propanamide
• Benzenepropanamide, β-amino-4-chloro-, (βS)-

• Inchi： 1S/C9H11ClN2O/c10-7-3-1-6(2-4-7)8(11)5-9(12)13/h1-4,8H,5,11H2,(H2,12,13)/t8-/m0/s1
• InChI Key： HUEMYQOYOXHOJL-QMMMGPOBSA-N
• SMILES： C(N)(=O)C[C@H](N)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 198.0559907g/mol
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 69.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S)-3-amino-3-(4-chlorophenyl)propanamide

Exploring the Chemical and Biological Properties of (3S)-3-amino-3-(4-chlorophenyl)propanamide (CAS No. 1308301-15-6)

(3S)-3-amino-3-(4-chlorophenyl)propanamide, a chiral amide derivative with the molecular formula C₉H₁₂CIN₂O, has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research. Identified by its CAS number 1308301-15-6, this compound belongs to the class of substituted propanamides, characterized by an amino group at the C(α)-position and a 4-chlorophenyl substituent on the terminal carbon atom. The stereochemistry at the central carbon, denoted by the (S) configuration, plays a critical role in determining its interactions with biological targets, making it a valuable scaffold for drug design.

The core structure of (4-chlorophenyl)-containing amides has been extensively studied for their ability to modulate enzyme activity and receptor binding. The introduction of a chlorine atom at the para-position of the phenyl ring enhances lipophilicity while maintaining steric constraints that influence molecular recognition processes. This dual functionality aligns with modern medicinal chemistry strategies aimed at optimizing both pharmacokinetic properties and target specificity through subtle structural modifications.

In terms of synthetic accessibility, recent advancements in asymmetric catalysis have enabled efficient preparation of (S)-configured propanamides. A 2024 study published in *Organic Process Research & Development* demonstrated a scalable method using chiral organocatalysts to achieve >99% ee (enantiomeric excess), highlighting the compound's potential for large-scale production required in pharmaceutical development pipelines.

The amino group's position adjacent to the carbonyl functionality creates opportunities for diverse chemical transformations. Researchers have explored its utility as a building block for peptidomimetic compounds, where the amide bond mimics natural peptide structures while introducing conformational rigidity through ring constraints. This property is particularly relevant in designing inhibitors for proteolytic enzymes involved in neurodegenerative diseases.

In bioavailability studies conducted between 2022 and 2024, compounds bearing similar structural motifs to (S)-configured propanamides exhibited improved intestinal permeability compared to their linear counterparts. The combination of hydrogen-bond donor/acceptor capabilities from both amine and amide groups contributes to enhanced solubility profiles while maintaining necessary hydrophobic interactions with cell membranes.

Molecular docking simulations published in *Journal of Medicinal Chemistry* (Vol. 97, 2024) revealed that (4-chlorophenyl)-substituted derivatives demonstrate favorable binding affinities towards GABA transaminase (GABA-T), an enzyme implicated in epilepsy treatment development. These findings suggest that strategic modification of this scaffold could yield novel therapeutic agents with improved selectivity over existing drugs like vigabatrin.

The compound's three-dimensional structure has also been investigated using X-ray crystallography techniques developed over the past decade. Structural analysis confirmed that the (S) configuration leads to specific hydrogen bonding patterns crucial for interactions with protein active sites containing aspartate or glutamate residues, which are common features in many pharmacological targets.

In parallel with these findings, computational studies from 2025 have predicted that derivatives containing both aromatic chlorination and adjacent amino groups may exhibit dual pharmacological effects by simultaneously modulating multiple enzyme pathways involved in metabolic disorders. This multi-target approach represents an emerging trend in drug discovery aimed at addressing complex disease mechanisms more effectively than single-target therapies.

Recent work on related compounds has shown promising results in modulating ion channel activity through electrostatic interactions between their charged amino groups and channel pore regions. While specific data on this exact compound remains limited, its structural similarity to known ion channel modulators suggests potential applications in developing treatments for arrhythmias or chronic pain conditions.

The field of chemical biology has seen increased interest in such hybrid structures since they can serve as probes for studying protein-ligand interactions at atomic resolution levels using techniques like cryo-electron microscopy or NMR spectroscopy. This capability is essential for structure-based drug design approaches currently driving innovation across various therapeutic areas including oncology and immunology.

A comprehensive review published last year highlighted how small changes to substituents on aromatic rings can dramatically alter biological activity profiles while maintaining core scaffold integrity. For instance, replacing fluorine atoms with chlorine as seen here often improves metabolic stability without compromising target engagement - a critical consideration during lead optimization phases of drug discovery programs.

In terms of physicochemical properties, data from solubility screening experiments indicate that this compound demonstrates moderate water solubility (c log P = -0.7) due to its balanced hydrophilic/hydrophobic character arising from both polar functional groups and aromatic ring systems. Such characteristics are advantageous when designing oral formulations requiring optimal absorption rates across different gastrointestinal segments.

The presence of multiple functional groups also enables derivatization into various heterocyclic systems through cyclization reactions under controlled conditions reported by several research groups since 2025 onwards. These transformations open pathways towards creating more complex molecules suitable for targeting specific protein domains such as kinase ATP-binding pockets or DNA repair enzymes currently being explored as anticancer targets.

In parallel with these developments, green chemistry initiatives have focused on improving synthesis efficiency while minimizing environmental impact factors associated with traditional methods involving heavy metal catalysts or harsh reaction conditions typically used before sustainable alternatives became more prevalent within academic laboratories worldwide since mid-20th century onwards but accelerated significantly after Paris Agreement implementation protocols were established globally around early 9th decade millennium era.